Cas no 904278-34-8 (N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide)

• Product Name: N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide
• CAS No: 904278-34-8
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5505256
• Update Time: 2025-08-03

N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-furanyl)ethyl]-N2-(1,1-dimethylethyl)-
• N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

• Inchi： 1S/C21H27N3O3/c1-21(2,3)23-20(26)19(25)22-13-17(18-9-6-12-27-18)24-11-10-15-7-4-5-8-16(15)14-24/h4-9,12,17H,10-11,13-14H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： HNZWBPVGJRCLPQ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C(NC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

Research Briefing on N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS: 904278-34-8)

The compound N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS: 904278-34-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involved in neurodegenerative diseases and cancer. The structural features of the molecule, including the furan and tetrahydroisoquinoline moieties, contribute to its unique binding affinity and selectivity towards specific biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction mechanisms at the atomic level.

In vitro and in vivo experiments have demonstrated promising results regarding the compound's efficacy and safety profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this molecule exhibits potent inhibitory effects on specific protein-protein interactions implicated in tumor progression, with an IC50 value in the nanomolar range. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system-targeted therapies.

The synthesis of N-tert-butyl-N'-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide has been optimized through recent advancements in asymmetric catalysis, yielding higher enantiomeric purity and improved scalability. These developments are crucial for potential industrial-scale production and further preclinical evaluation.

Despite these promising findings, challenges remain in understanding the compound's long-term metabolic fate and potential off-target effects. Current research efforts are focused on structure-activity relationship studies to develop derivatives with enhanced pharmacokinetic properties. The molecule's patent landscape and commercial development status are also areas of active investigation by pharmaceutical companies.

This compound represents an important case study in rational drug design, combining elements of fragment-based drug discovery and natural product-inspired synthesis. Its continued investigation may provide valuable insights for the development of novel therapeutic agents across multiple disease areas.